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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

atmospheric behavior of undecane (n-C₁₁H₂₄), a straight-chain alkane. Understanding the

environmental partitioning, persistence, and degradation of such compounds is critical for

environmental risk assessment and ensuring the sustainable development of chemical

products. This document summarizes key physical-chemical properties, details its behavior in

the atmosphere, soil, and water, and provides outlines of the standard experimental protocols

used to determine these characteristics.

Physicochemical Properties and Environmental
Summary
Undecane is a colorless liquid, insoluble in water, with a faint odor.[1] Its environmental

behavior is governed by its relatively high vapor pressure and Henry's Law constant, which

favor partitioning to the atmosphere, and its high octanol-water partition coefficient (log Kow),

which indicates a tendency to adsorb to organic matter in soil and sediment. The key properties

of undecane are summarized in Table 1, and its environmental fate characteristics are

presented in Table 2.
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Property Value Units Reference(s)

Molecular Formula C₁₁H₂₄ -

Molecular Weight 156.31 g/mol

Boiling Point 196 °C [2][3]

Melting Point -26 °C [2][3]

Density 0.74 g/mL at 25°C

Vapor Pressure 0.412 mm Hg at 25°C [1]

55 Pa at 25°C [2][3]

Water Solubility 0.014 mg/L at 25°C [1]

Henry's Law Constant 6.1 atm·m³/mol [1]

log Kow (Octanol-

Water Partition

Coefficient)

5.6 - [4]

Table 2: Environmental Fate and Behavior of Undecane
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Parameter Value Medium
Half-life /
Notes

Reference(s)

Atmospheric

Degradation
1.32 x 10⁻¹¹ Air

Reaction with

OH radicals
[1]

29 Air
Atmospheric

half-life
[1]

Biodegradation
85.5% after 28

days
Water

Readily

biodegradable

(OECD 301F)

[1]

2.1 days
Rainwater

deletion pond

Primary aerobic

half-life
[1]

Soil Adsorption

Coefficient (Koc)
2,600 Soil

Estimated value,

indicating slight

mobility

[1]

Photolysis Not expected Air/Water

Does not absorb

at wavelengths

>290 nm

[1]

Hydrolysis Not expected Water

Lacks

hydrolyzable

functional groups

[1]

Atmospheric Behavior
Partitioning and Transport
With a vapor pressure of 0.412 mm Hg at 25°C, undecane is expected to exist almost

exclusively in the vapor phase in the ambient atmosphere.[1] Its Henry's Law constant of 6.1

atm·m³/mol further indicates a strong tendency to volatilize from moist soil and water surfaces

into the air, making atmospheric degradation the primary removal pathway.[1]

Atmospheric Degradation
The dominant degradation process for undecane in the atmosphere is its reaction with

photochemically-produced hydroxyl (OH) radicals.[1] The molecule does not absorb light at
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wavelengths greater than 290 nm and is therefore not susceptible to direct photolysis by

sunlight.[1]

The reaction with OH radicals proceeds via hydrogen abstraction from one of the carbon atoms

in the undecane chain, forming an undecyl radical. This radical then rapidly reacts with

molecular oxygen (O₂) to form a peroxy radical (RO₂). In the presence of nitrogen oxides

(NOx), the peroxy radical can react with nitric oxide (NO) to form an alkoxy radical (RO). The

alkoxy radical can then undergo further reactions, including isomerization or reaction with O₂,

leading to the formation of various oxygenated products such as alcohols, aldehydes, ketones,

and nitrates, which can contribute to the formation of photochemical smog and secondary

organic aerosols (SOAs).[5] The experimentally determined rate constant for the vapor-phase

reaction of n-undecane with OH radicals is 1.32 x 10⁻¹¹ cm³/molecule-sec at 25°C, which

corresponds to an atmospheric half-life of approximately 29 hours.[1]

Mandatory Visualization
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Caption: Atmospheric degradation pathway of undecane initiated by hydroxyl radicals.

Environmental Fate in Soil and Water
Adsorption and Mobility
If released to soil, undecane is expected to have slight mobility based on an estimated soil

organic carbon-water partitioning coefficient (Koc) of 2,600.[1] Chemicals with high Koc values
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tend to adsorb strongly to the organic fraction of soil and sediment, which reduces their mobility

in the soil column and their bioavailability. This adsorption to soil particles is expected to

attenuate the rate of volatilization from moist soil surfaces.[1] Given its low water solubility and

high log Kow, undecane will partition from the water column to sediment and suspended

organic matter if released into aquatic systems.

Biodegradation
Undecane is considered to be readily biodegradable.[1] In a standard laboratory test (OECD

Guideline 301F) using non-adapted activated sludge, undecane achieved 85.5% degradation

over 28 days.[1] In a study of a biodiesel fuel in a rainwater deletion pond, the undecane
component had a primary aerobic half-life of just 2.1 days.[1] Biodegradation in soil and water

is a significant fate process, where microorganisms utilize the alkane as a carbon source,

ultimately mineralizing it to carbon dioxide and water under aerobic conditions.

Experimental Protocols
Detailed and standardized experimental protocols are essential for generating reliable and

comparable data for environmental risk assessment. The following sections describe the

methodologies for key experiments cited in this guide.

Atmospheric Reaction Rate Constant: Relative Rate
Method
The rate constant for the reaction of undecane with OH radicals is typically determined using a

relative rate method in a smog chamber or flow tube. This technique avoids the difficult direct

measurement of the highly reactive and low-concentration OH radicals.

Experimental Workflow:

Reactant Preparation: A mixture of undecane, a reference compound with a well-known OH

reaction rate constant (e.g., another alkane like n-nonane), and an OH radical precursor

(e.g., methyl nitrite, H₂O₂) is prepared in a large-volume (smog chamber) or flow-through

(flow tube) reactor filled with purified air or an inert buffer gas like helium.

OH Radical Generation: OH radicals are generated in situ, commonly by photolysis of the

precursor using UV lamps (in a smog chamber) or via a microwave discharge (in a flow tube
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system).

Reaction Monitoring: The concentrations of undecane and the reference compound are

monitored over time as they are consumed by the OH radicals. This is typically done using

Gas Chromatography-Mass Spectrometry (GC-MS) or Fourier-Transform Infrared

Spectroscopy (FTIR).

Data Analysis: The relative loss of undecane and the reference compound is plotted. The

following relationship is used: ln([Undecane]₀ / [Undecane]t) = (k_undecane / k_reference)

* ln([Reference]₀ / [Reference]t) Where [ ]₀ is the initial concentration, [ ]t is the concentration

at time t, and k is the reaction rate constant.

Rate Constant Calculation: A plot of ln([Undecane]₀ / [Undecane]t) versus ln([Reference]₀ /

[Reference]t) yields a straight line with a slope equal to the ratio of the rate constants

(k_undecane / k_reference). Since k_reference is known, k_undecane can be calculated.

Ready Biodegradability: OECD Guideline 301F
(Manometric Respirometry Test)
This test evaluates the ready biodegradability of a substance by an aerobic microbial inoculum

over 28 days. Biodegradation is determined by measuring the oxygen consumed by the

microorganisms.

Experimental Workflow:

Preparation of Mineral Medium: A specific mineral medium is prepared containing essential

mineral nutrients for microorganisms (e.g., phosphate buffer, ammonium chloride, calcium

chloride, magnesium sulfate, and ferric chloride solutions).[1]

Inoculum Preparation: The inoculum is typically derived from the supernatant of settled

activated sludge from a domestic wastewater treatment plant.[1] The sludge may be pre-

conditioned by aerating it in the mineral medium for several days to reduce endogenous

respiration.

Test Setup: The test is performed in sealed flasks (respirometers). Each flask contains:

A measured volume of the inoculated mineral medium.
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The test substance (undecane) at a known concentration (e.g., 100 mg/L) as the sole

source of organic carbon.[6]

A separate vessel within the flask containing a CO₂ absorbent (e.g., potassium hydroxide)

to trap the carbon dioxide produced.[6]

Control Flasks: Parallel flasks are set up as controls:

Blank Control: Inoculum and mineral medium only, to measure the endogenous respiration

of the microorganisms.

Reference Control: A readily biodegradable reference compound (e.g., sodium benzoate)

is used to verify the activity of the inoculum.[7]

Toxicity Control: Contains the test substance, reference compound, and inoculum to check

for inhibitory effects of the test substance on the microorganisms.[8]

Incubation and Measurement: The flasks are incubated at a constant temperature (e.g., 22 ±

1°C) in the dark and stirred for up to 28 days.[1] Oxygen consumption is measured over time

by a pressure sensor in the respirometer, which detects the pressure drop as O₂ is

consumed and CO₂ is absorbed.

Calculation of Biodegradation: The amount of oxygen consumed by the microorganisms in

the presence of undecane (corrected for the blank control) is calculated. This value is

expressed as a percentage of the Theoretical Oxygen Demand (ThOD), which is the

calculated total amount of oxygen required to completely oxidize the substance. A substance

is considered readily biodegradable if it reaches ≥ 60% of its ThOD within a 10-day window

during the 28-day test.[9]
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Caption: Experimental workflow for the OECD 301F Ready Biodegradability Test.
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Soil Adsorption Coefficient: OECD Guideline 106 (Batch
Equilibrium Method)
This method determines the adsorption of a chemical to soil by equilibrating an aqueous

solution of the chemical with a soil sample.

Experimental Workflow:

Soil and Chemical Preparation: At least five different soil types with varying organic carbon

content, pH, and texture are selected.[3] The soils are air-dried and sieved. An aqueous

solution of the test substance (undecane), often using a radiolabeled form (e.g., ¹⁴C-

undecane) for easier quantification, is prepared in a 0.01 M CaCl₂ solution (to maintain

constant ionic strength).

Preliminary Tests (Tier 1): Initial tests are run to determine the optimal soil-to-solution ratio,

the time required to reach equilibrium, and to check for adsorption to the test vessel walls or

abiotic degradation.[3]

Adsorption Phase (Tier 2/3):

Known masses of soil are placed in centrifuge tubes.

A known volume of the undecane solution is added.

The tubes are sealed and agitated (e.g., on a shaker) in the dark at a constant

temperature until equilibrium is reached (determined in Tier 1).[10]

Separation and Analysis:

The tubes are centrifuged at high speed to separate the soil from the aqueous solution.

An aliquot of the supernatant (aqueous phase) is carefully removed.

The concentration of undecane remaining in the aqueous phase (Ce) is determined. If

radiolabeled, this is done by liquid scintillation counting.

Calculation:
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The amount of undecane adsorbed to the soil (Cs) is calculated by subtracting the

amount remaining in the solution from the initial amount added.[11]

The soil-water distribution coefficient (Kd) is calculated for each soil: Kd = Cs / Ce.

The organic carbon-water partition coefficient (Koc) is then calculated by normalizing Kd to

the fraction of organic carbon (foc) in each soil: Koc = (Kd / foc) * 100.

Conclusion
The environmental fate of undecane is characterized by its partitioning into the atmosphere,

where it undergoes relatively rapid degradation by hydroxyl radicals with a half-life of about one

day. If released to soil or water, it demonstrates a tendency to adsorb to organic matter and is

readily biodegradable by microorganisms. The standardized experimental protocols outlined in

this guide provide the framework for generating the critical data needed to model and predict

the environmental behavior and persistence of undecane and similar aliphatic hydrocarbons,

ensuring a robust basis for scientific research and regulatory assessment.
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Caption: Environmental partitioning and fate of undecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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